Cas no 81045-42-3 (Quinolinium, 1-benzoyl-, chloride)

• Product Name: Quinolinium, 1-benzoyl-, chloride
• CAS No: 81045-42-3
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 2802941
• PubChem ID: 12252750
• Update Time: 2025-04-21

Quinolinium, 1-benzoyl-, chloride Chemical and Physical Properties

Names and Identifiers

• 81045-42-3
• N-benzoylquinolinium chloride
• DTXCID50433329
• DTXSID50482519
• Quinolinium, 1-benzoyl-, chloride

• Inchi： 1S/C16H12NO.ClH/c18-16(14-8-2-1-3-9-14)17-12-6-10-13-7-4-5-11-15(13)17;/h1-12H;1H/q+1;/p-1
• InChI Key： CYWLGRJAMPRUOS-UHFFFAOYSA-M
• SMILES： [Cl-].O=C(C1C=CC=CC=1)[N+]1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 269.0607417Da
• Monoisotopic Mass: 269.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21Ų